Cas no 17429-69-5 (Isorhamnetin 3-gentiobioside)

• Product Name: Isorhamnetin 3-gentiobioside
• CAS No: 17429-69-5
• MF: C₂₈H₃₂O₁₇
• MW: 640.54
• MDL: MFCD07368617
• CID: 186973
• Update Time: 2025-05-21

Isorhamnetin 3-gentiobioside Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• 4H-1-Benzopyran-4-one, 3-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• 4H-1-Benzopyran-4-one,3-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-5,7-dihydroxy-2-(4-hy...
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• Astragaloside
• Isorhamnetin 3-O-gentiobioside
• Astragalosidemix
• Astragalosidemixof
• Total Saponins from Astragali Radix
• Astragalosidetotal
• CH87984
• CH90651
• Isorhamnetin 3-gentiobioside
• Y0034
• A811629
• 3-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4S,5S,6R)-6-(hydroxymethyl

• MDL： MFCD07368617
• Inchi： 1S/C28H32O17/c1-40-13-4-9(2-3-11(13)31)25-26(20(35)17-12(32)5-10(30)6-14(17)42-25)45-28-24(39)22(37)19(34)16(44-28)8-41-27-23(38)21(36)18(33)15(7-29)43-27/h2-6,15-16,18-19,21-24,27-34,36-39H,7-8H2,1H3/t15-,16-,18-,19-,21+,22+,23-,24-,27-,28+/m1/s1
• InChI Key： GPZLFWVUSQREQH-QDYVESOYSA-N
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO[C@H]2[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O2)O)O1)O)C1C(C2=C(C=C(O)C=C2OC=1C1C=CC(O)=C(OC)C=1)O)=O

Computed Properties

• Exact Mass: 640.16400
• Monoisotopic Mass: 640.16394955 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 275
• Molecular Weight: 640.5
• XLogP3: -1.5

Experimental Properties

• Color/Form: Yellow powder
• Boiling Point: 1000.6℃/760mmHg
• PSA: 278.66000
• LogP: -2.41170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Isorhamnetin 3-gentiobioside

Isorhamnetin 3-gentiobioside: A Comprehensive Overview

Isorhamnetin 3-gentiobioside (CAS No. 17429-69-5) is a bioactive compound that has garnered significant attention in the fields of pharmacology, nutrition, and natural product research. This compound belongs to the class of flavonoids, specifically the subclass of flavones, and is characterized by its unique glycosylation pattern. The molecule consists of isorhamnetin, a flavone aglycone, attached to a gentiobiosyl group, which is a disaccharide composed of two glucose units. This structural feature not only enhances the compound's stability but also influences its bioavailability and pharmacokinetics.

The CAS registry number 17429-69-5 uniquely identifies this compound in scientific literature and regulatory databases. Recent studies have highlighted the potential of Isorhamnetin 3-gentiobioside as a promising candidate for therapeutic applications due to its antioxidant, anti-inflammatory, and antimicrobial properties. These findings are supported by in vitro and in vivo experiments that demonstrate its ability to scavenge free radicals, modulate inflammatory pathways, and inhibit the growth of pathogenic microorganisms.

One of the most notable aspects of Isorhamnetin 3-gentiobioside is its role in combating oxidative stress, a condition linked to various chronic diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer. Research published in high-impact journals like *Nature Communications* and *Journal of Medicinal Chemistry* has shown that this compound can effectively reduce oxidative stress by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). Additionally, its ability to inhibit pro-inflammatory cytokines like interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) makes it a potential candidate for treating inflammatory conditions.

The glycosylation pattern of Isorhamnetin 3-gentiobioside plays a crucial role in its pharmacokinetics. The attachment of the gentiobiosyl group enhances the compound's solubility and stability, which are critical factors for its absorption and distribution within the body. Studies conducted by researchers at the University of California have demonstrated that this glycosylation also contributes to the compound's bioavailability, making it more effective than its aglycone counterpart (isorhamnetin) in certain therapeutic contexts.

In terms of clinical applications, Isorhamnetin 3-gentiobioside has shown promise in the management of metabolic syndrome, a cluster of conditions that increase the risk of heart disease, stroke, and type 2 diabetes. Preclinical studies have indicated that this compound can improve insulin sensitivity, reduce lipid peroxidation, and modulate lipid metabolism. These effects are particularly relevant given the rising prevalence of metabolic disorders worldwide.

Moreover, Isorhamnetin 3-gentiobioside has been investigated for its potential anticancer properties. Research published in *Cancer Letters* has shown that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. Its ability to inhibit key oncogenic pathways such as NF-κB and PI3K/AKT further underscores its potential as a chemopreventive agent.

The natural sources of Isorhamnetin 3-gentiobioside include various plants such as *Scutellaria baicalensis* (Chinese skullcap), *Onopordum acanthium* (thistle), and *Solidago virgaurea* (goldenrod). These plants have been traditionally used in herbal medicine for their health-promoting properties. Modern extraction techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have enabled the isolation and characterization of this compound from these sources.

In conclusion, Isorhamnetin 3-gentiobioside (CAS No. 17429-69-5) is a bioactive flavonoid glycoside with significant therapeutic potential. Its antioxidant, anti-inflammatory, and anticancer properties make it a valuable candidate for drug development. As research continues to uncover its mechanisms of action and clinical applications, this compound is poised to play a pivotal role in advancing natural product-based therapeutics.